Cas no 2138519-07-8 (3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanal)

• Product Name: 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanal
• CAS No: 2138519-07-8
• MF: C₈H₉NO₂S
• MW: 183.227560758591
• CID: 6424777
• PubChem ID: 165955285
• Update Time: 2025-06-10

3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanal
• EN300-1127365
• 2138519-07-8

• Inchi： 1S/C8H9NO2S/c1-5-6(2)12-8(9-5)7(11)3-4-10/h4H,3H2,1-2H3
• InChI Key： AVLARDIRRIVMNX-UHFFFAOYSA-N
• SMILES： S1C(C(CC=O)=O)=NC(C)=C1C

Computed Properties

• Exact Mass: 183.03539970g/mol
• Monoisotopic Mass: 183.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 75.3Ų

Additional information on 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanal

Comprehensive Overview of 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanal (CAS No. 2138519-07-8)

3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanal (CAS No. 2138519-07-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique thiazole ring structure and oxopropanal functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for "thiazole derivatives applications" and "CAS 2138519-07-8 uses," reflecting its relevance in drug discovery and material science.

The molecular structure of 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanal combines a dimethyl-substituted thiazole core with a 3-oxopropanal side chain, enabling diverse chemical reactivity. This design makes it valuable for constructing complex molecules, particularly in the development of antimicrobial agents and fluorescence probes. Recent trends show growing interest in "thiazole-based drug design" and "oxopropanal synthesis methods," highlighting its role in addressing global health challenges.

In analytical chemistry, CAS 2138519-07-8 is often studied for its spectroscopic properties, such as UV-Vis absorption and NMR spectra. Laboratories optimizing "HPLC analysis for thiazole compounds" or "spectral data interpretation" frequently reference this compound. Its stability under various pH conditions also makes it a subject of "green chemistry solvent compatibility" studies, aligning with the industry's shift toward sustainable practices.

The compound's applications extend to agrochemical research, where its derivatives show promise as plant growth regulators. Queries like "thiazole pesticides development" and "eco-friendly agrochemicals" underscore this niche. Additionally, its electron-withdrawing properties are exploited in organic electronics, resonating with searches for "conductive polymer precursors" and "small molecule semiconductors."

Quality control protocols for 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanal emphasize HPLC purity testing and residual solvent analysis, addressing common concerns like "CAS 2138519-07-8 supplier specifications." The compound's shelf-life under controlled storage conditions (e.g., inert atmosphere) is another frequent topic, particularly for users seeking "long-term stability of heterocyclic aldehydes."

Emerging studies explore its potential in bioconjugation techniques, where the oxopropanal group facilitates protein labeling—a hotspot for queries such as "bioorthogonal chemistry reagents." This aligns with the demand for precision tools in diagnostic assay development and targeted drug delivery systems.

In summary, 3-(dimethyl-1,3-thiazol-2-yl)-3-oxopropanal (CAS No. 2138519-07-8) bridges multiple scientific domains, from medicinal chemistry to advanced materials. Its adaptability to trending research areas—such as "AI-assisted molecular design" and "high-throughput screening libraries"—ensures its continued prominence in innovation-driven industries.